3-((2-(Methylthio)ethyl)amino)propanoic acid

• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 3-(2-methylsulfanylethylamino)propanoic acid
• InChI: InChI=1S/C6H13NO2S/c1-10-5-4-7-3-2-6(8)9/h7H,2-5H2,1H3,(H,8,9)
• InChI Key: DPYTXEIQBAQEOA-UHFFFAOYSA-N
• Canonical SMILES: CSCCNCCC(=O)O

Description

3-((2-(Methylthio)ethyl)amino)propanoic acid is a sulfur-containing amino acid derivative characterized by a propanoic acid backbone substituted with a methylthioethylamino group (-NH-CH2-CH2-S-CH3).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-([2-(METHYLSULFANYL)ETHYL]AMINO)PROPANOICACID typically involves the reaction of 3-chloropropanoic acid with 2-(methylsulfanyl)ethylamine under controlled conditions. The reaction is carried out in the presence of a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of 3-([2-(METHYLSULFANYL)ETHYL]AMINO)PROPANOICACID may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may also include steps for the recovery and recycling of solvents and reagents to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

3-([2-(METHYLSULFANYL)ETHYL]AMINO)PROPANOICACID can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The amino group can participate in substitution reactions with electrophiles such as acyl chlorides to form amides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Acyl chlorides, alkyl halides

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Amides, substituted amines

Scientific Research Applications

3-([2-(METHYLSULFANYL)ETHYL]AMINO)PROPANOICACID has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-([2-(METHYLSULFANYL)ETHYL]AMINO)PROPANOICACID involves its interaction with specific molecular targets such as enzymes or receptors. The methylsulfanyl group may enhance the compound’s binding affinity to these targets, leading to modulation of biochemical pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-(Methylthio)propanoic Acid (3MTPA) and Esters

Structure: 3MTPA lacks the amino group present in the target compound, featuring a methylthio (-S-CH3) substituent directly attached to the propanoic acid backbone. Its esters, such as 3-(methylthio)propanoic acid methyl ester and ethyl ester, replace the carboxylic acid with ester groups. Properties and Applications:

• Volatility: The ester derivatives are volatile aroma compounds, prominently identified in pineapple varieties. For example, 3-(methylthio)propanoic acid ethyl ester reached concentrations of 78.06 µg·kg⁻¹ in Tainong No. 6 pineapple, while the methyl ester peaked at 622.49 µg·kg⁻¹ in Tainong No. 4 .
• Role in Flavor: These esters contribute to fruity and sulfurous notes, with odor activity values (OAVs) defining them as key aroma components in pineapples . Contrast: Unlike the target compound, 3MTPA esters lack amino functionality, reducing their polarity and enhancing volatility, making them unsuitable for applications requiring water solubility or hydrogen bonding.

(R)-2-Amino-3-(methylthio)propanoic Acid

Structure: This compound substitutes the amino group at the C2 position of propanoic acid, retaining the methylthio group at C3. Synthesis and Use:

• Prepared via EDCI/HOBt coupling and acid hydrolysis, this compound serves as an intermediate in peptide synthesis and drug development (e.g., open-ring derivatives for structure-activity studies) . Comparison: The positional isomerism (amino group at C2 vs.

3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid

Structure: Features an imidazole ring attached via a thioether linkage to the propanoic acid backbone. Synthesis: Synthesized via nucleophilic substitution between 3-bromopropanoic acid and methimazole, yielding substitution at the sulfur atom . Applications: Similar to the target compound, this derivative’s thioether and heterocyclic groups may enhance interactions with metal ions or enzymes, though its imidazole moiety introduces aromaticity and basicity absent in the methylthioethylamino group.

3-[(2-Amino-2-oxoethyl)thio]propanoic Acid

Structure : Contains a thioether-linked acetamide group (-S-CH2-CONH2).
Properties :

• Molecular weight: 163.19 g/mol, with a polar surface area suitable for aqueous solubility .

3-(2-Thienyl)propanoic Acid

Structure: Substitutes a thiophene ring at the C3 position instead of the amino-thioethyl group. Applications: Used in materials science and organic electronics due to its conjugated thienyl system, which enables π-π stacking interactions . Comparison: The aromatic thiophene enhances rigidity and electronic delocalization, contrasting with the flexible methylthioethylamino chain in the target compound.

Biological Activity

3-((2-(Methylthio)ethyl)amino)propanoic acid, often referred to as a derivative of amino acids, has garnered attention in the fields of pharmacology and biochemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacokinetics, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Chemical Formula : C₈H₁₈N₂O₂S
• Molecular Weight : Approximately 194.30 g/mol

This structure is significant as it influences the compound's solubility, permeability, and interaction with biological targets.

Mechanisms of Biological Activity

Research indicates that 3-((2-(Methylthio)ethyl)amino)propanoic acid exhibits several biological activities:

• Neurotoxicity : Similar to other amino acids, this compound may interact with neurotransmitter systems. Studies have shown that related compounds can exhibit excitotoxic properties, potentially leading to neurodegenerative conditions .
• Metabolic Effects : The compound may influence metabolic pathways, particularly those involving amino acid metabolism and neurotransmitter synthesis. Its methylthio group could enhance its interaction with metabolic enzymes .
• Anticancer Potential : Preliminary studies suggest that derivatives of this compound might display anticancer properties through modulation of cell signaling pathways involved in proliferation and apoptosis .

Pharmacokinetics

Understanding the pharmacokinetics of 3-((2-(Methylthio)ethyl)amino)propanoic acid is crucial for evaluating its therapeutic potential:

• Absorption : The compound is likely absorbed in the gastrointestinal tract due to its amino acid structure.
• Distribution : It may distribute widely in tissues but is expected to have limited blood-brain barrier permeability, similar to other amino acids .
• Metabolism : The methylthio group may affect metabolic pathways, potentially leading to unique metabolites with distinct biological activities.
• Excretion : Primarily excreted via renal pathways, necessitating further studies on its half-life and clearance rates.

Neurotoxicity Research

A notable study investigated the neurotoxic effects of related compounds in animal models. High doses led to significant neuronal damage and behavioral changes, suggesting a dose-dependent relationship between exposure and neurotoxicity .

Anticancer Activity

Another study focused on the anticancer properties of similar compounds. In vitro assays demonstrated that certain derivatives inhibited the growth of cancer cell lines (e.g., MCF-7, HepG-2), indicating potential for therapeutic applications in oncology .

Summary of Biological Activities

Activity Type	Observations/Findings	Reference
Neurotoxicity	Dose-dependent neuronal damage observed
Anticancer	Inhibition of cancer cell growth
Metabolic Effects	Potential modulation of neurotransmitter synthesis

Pharmacokinetic Profile

Parameter	Value/Description
Absorption	Likely high due to amino acid structure
Distribution	Limited brain penetration
Metabolism	Affected by methylthio group
Excretion	Primarily renal

Q & A

Q. What are the optimal synthetic routes for 3-((2-(Methylthio)ethyl)amino)propanoic acid, and how do reaction conditions influence yield?

Methodological Answer: The synthesis typically involves nucleophilic substitution between 3-chloropropanoic acid and 2-(methylthio)ethylamine under basic conditions. Key parameters include:

• Solvent Choice : Aqueous or polar aprotic solvents (e.g., ethanol) enhance reactivity by stabilizing intermediates .
• Temperature : Reactions performed at 22–25°C minimize side reactions like oxidation of the methylthio group .
• Catalysts : Bases such as triethylamine or NaHCO₃ improve deprotonation of the amine, accelerating substitution .
  Yield optimization requires purification via recrystallization or column chromatography to remove byproducts (e.g., 3-[(2-oxoethyl)(methyl)amino]propanoic acid from oxidation) .

Q. How is the structural characterization of this compound validated in research settings?

Methodological Answer:

• Spectroscopy :
  • ¹H/¹³C NMR : Peaks at δ ~2.1–2.3 ppm (methylthio group) and δ ~3.4–3.6 ppm (ethylamino protons) confirm substitution patterns .
  • Mass Spectrometry (MS) : Molecular ion peaks at m/z 179.06 (C₆H₁₃NO₂S) verify molecular weight .
• X-ray Crystallography : Resolves stereochemistry and hydrogen-bonding networks in solid-state structures .

Q. What are the primary biochemical applications of this compound?

Methodological Answer:

• Enzyme Inhibition Studies : Acts as a methionine analog in assays targeting methionine adenosyltransferase (MAT) due to its methylthioethyl moiety .
• Metabolic Pathway Probes : Used to trace sulfur incorporation in the Ehrlich pathway via intermediates like keto-(methylthio)butyric acid .
• Ligand Design : Functional groups enable coordination to metal ions (e.g., Zn²⁺) in metalloenzyme studies .

Advanced Research Questions

Q. How does this compound interact with enzymes in methionine biosynthesis, and what contradictions exist in mechanistic data?

Methodological Answer:

• Mechanistic Role : Competes with methionine for binding to MAT, reducing S-adenosylmethionine (SAM) production. This is critical in studying hyperhomocysteinemia .
• Contradictions : Some studies report activation of alternative pathways (e.g., transsulfuration) under methionine restriction, while others observe no compensatory effects .
• Resolution Strategies : Use isotopic labeling (³⁵S) to track sulfur flux in knockout models or employ CRISPR-Cas9-edited cell lines to isolate pathway contributions .

Q. What computational approaches predict the compound’s binding affinity to target proteins?

Methodological Answer:

• Molecular Docking : Software like AutoDock Vina models interactions with MAT (PDB ID: 2O8X), highlighting hydrogen bonds between the carboxylate group and Arg²⁹⁶ .
• Molecular Dynamics (MD) : Simulations (e.g., GROMACS) assess stability of ligand-protein complexes over 100-ns trajectories, quantifying binding free energy via MM-PBSA .
• QSAR Models : Correlate substituent effects (e.g., methylthio vs. hydroxyethyl groups) with inhibitory potency using datasets from PubChem BioAssay .

Q. How can researchers resolve discrepancies in reported biological activities across studies?

Methodological Answer:

• Standardized Assays : Replicate studies using uniform protocols (e.g., MAT activity assays at pH 7.4, 37°C) to minimize variability .
• Orthogonal Validation : Cross-verify results with techniques like surface plasmon resonance (SPR) for binding kinetics and isothermal titration calorimetry (ITC) for thermodynamic profiling .
• Meta-Analysis : Pool data from PubChem and ChEMBL to identify trends in IC₅₀ values across cell lines (e.g., HepG2 vs. HEK293) .

Comparative Analysis

Q. How does this compound differ from structurally similar analogs in reactivity and bioactivity?

Methodological Answer:

• Reactivity : The methylthio group enhances nucleophilicity compared to 3-[(2-hydroxyethyl)amino]propanoic acid, enabling thioether bond formation in crosslinking reactions .
• Bioactivity : Unlike 3-(dimethylamino)propanoic acid, the methylthioethyl group confers specificity toward sulfur-metabolizing enzymes (e.g., cystathionine γ-lyase) .
• Solubility : LogP values (calculated: 0.89) indicate higher lipophilicity than carboxylate-rich analogs, impacting membrane permeability in cell-based assays .